Cas no 128372-93-0 (tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate)
128372-93-0 structure
Product Name:tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate
CAS No:128372-93-0
MF:C11H19NO3
MW:213.273463487625
CID:2149631
PubChem ID:14736428
Update Time:2025-04-21
tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate
- 4-Methyl-2-oxo-piperidine-1-carboxylic acid tert-butyl ester
- KWBGGTMXKMYALH-UHFFFAOYSA-N
- 128372-93-0
- 4-Methyl-2-oxopiperidine-1-carboxylic acid tert-butyl ester
- 4-methyl-Boc-piperidinone
- DB-309371
- SCHEMBL316518
-
- Inchi: 1S/C11H19NO3/c1-8-5-6-12(9(13)7-8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3
- InChI Key: KWBGGTMXKMYALH-UHFFFAOYSA-N
- SMILES: O(C(N1C(CC(C)CC1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 213.13649347Da
- Monoisotopic Mass: 213.13649347Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.6Ų
tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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